Cas no 473681-77-5 (1-(3,4-Dimethylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(3,4-Dimethylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazole-4-carbaldehyde
• CAS No: 473681-77-5
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 324541
• PubChem ID: 71464130
• Update Time: 2025-05-27

1-(3,4-Dimethylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dimethylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazole-4-carbaldehyde
• 1-(3,4-dimethylphenyl)-3-methyl-5-oxo-4H-pyrazole-4-carbaldehyde
• 1-(3,4-Dimethylphenyl)-4,5-dihydro-3-methyl-5-oxo-1H-pyrazole-4-carboxaldehyde
• 1H-Pyrazole-4-carboxaldehyde,1-(3,4-dimethylphenyl)-4,5-dihydro-3-methyl-5-oxo-
• N-Acetyl-D-mannosamineMonohydrate
• DTXSID30855909
• 473681-77-5
• AKOS016011694
• FT-0688739
• A7261

• Inchi： 1S/C13H14N2O2/c1-8-4-5-11(6-9(8)2)15-13(17)12(7-16)10(3)14-15/h4-7,12H,1-3H3
• InChI Key： KIIIYTQARZPICB-UHFFFAOYSA-N
• SMILES： O=C1C(C=O)C(C)=NN1C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.245
• Boiling Point: 399.7°C at 760 mmHg
• Flash Point: 195.5°C
• Refractive Index: 1.631